3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide

• IUPAC Name: 3-[methyl(phenyl)sulfamoyl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C19H17N3O3S/c1-22(17-9-3-2-4-10-17)26(24,25)18-11-5-7-15(13-18)19(23)21-16-8-6-12-20-14-16/h2-14H,1H3,(H,21,23)
• InChI Key: YSZHFHUCSIOBRU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide, also known as MPSPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a small molecule inhibitor that has been shown to have promising effects on various biological processes, including cancer cell growth, inflammation, and angiogenesis.

Mechanism of Action

The mechanism of action of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide involves the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and angiogenesis. 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to inhibit the activity of several kinases, including VEGFR2, EGFR, and PDGFRβ, which are involved in angiogenesis. 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has also been shown to inhibit the activity of several transcription factors, including NF-κB and STAT3, which are involved in inflammation. In addition, 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide have been extensively studied in vitro and in vivo. In vitro studies have shown that 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide inhibits the proliferation of cancer cells, reduces the production of pro-inflammatory cytokines, and inhibits the formation of new blood vessels. In vivo studies have shown that 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide reduces tumor growth and metastasis in several animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide is its specificity for several key enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and angiogenesis. This specificity makes 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide an attractive candidate for the development of targeted therapies for cancer and other diseases. However, one of the main limitations of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide is its low solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo. In addition, the synthesis of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide is relatively complex and time-consuming, which can limit its availability for lab experiments.

Future Directions

There are several future directions for the research on 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide. One direction is the development of more efficient and scalable synthesis methods for 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide, which can increase its availability for lab experiments and potential clinical applications. Another direction is the optimization of the pharmacokinetics and pharmacodynamics of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide, which can improve its bioavailability and efficacy in vivo. In addition, the identification of new targets and signaling pathways for 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide can expand its potential applications in scientific research and drug development.

Synthesis Methods

The synthesis of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide involves several steps, including the reaction of 3-aminopyridine with 4-fluorobenzoyl chloride, followed by the reaction of the resulting product with N-methyl-N-phenylsulfonamide. The final product is obtained by reacting the intermediate product with 4-aminobenzamide. The synthesis of 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been reported in several research papers, and the purity and yield of the final product have been optimized through various methods.

Scientific Research Applications

3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to have potential applications in various scientific research fields, including cancer research, inflammation research, and angiogenesis research. In cancer research, 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to inhibit the growth of several cancer cell lines, including breast cancer, pancreatic cancer, and ovarian cancer. In inflammation research, 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In angiogenesis research, 3-{[methyl(phenyl)amino]sulfonyl}-N-3-pyridinylbenzamide has been shown to inhibit the formation of new blood vessels, which is a critical process in tumor growth and metastasis.